Cas no 32746-99-9 (3,4-dihydroxycyclohexanecarboxylic acid)

• Product Name: 3,4-dihydroxycyclohexanecarboxylic acid
• CAS No: 32746-99-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 1453207
• PubChem ID: 520625
• Update Time: 2025-04-20

3,4-dihydroxycyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxycyclohexanecarboxylic acid
• DTXSID601278216
• 32746-99-9
• SCHEMBL3099849
• 3,4-Dihydroxycyclohexanecarboxylicacid
• 4,5-dihydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3,4-dihydroxy-, cis-3,cis-4
• Cyclohexanecarboxylic acid, 3,4-dihydroxy-

• Inchi： 1S/C7H12O4/c8-5-2-1-4(7(10)11)3-6(5)9/h4-6,8-9H,1-3H2,(H,10,11)
• InChI Key： PTPROPUVXIZJPL-UHFFFAOYSA-N
• SMILES： OC1C(CCC(C(=O)O)C1)O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols